Cas no 2171285-29-1 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-methylbutanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-methylbutanoic acid
• CAS No: 2171285-29-1
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5750468
• PubChem ID: 165557894
• Update Time: 2025-06-08

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-3-methylbutanoic acid
• EN300-1573347
• 2171285-29-1
• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-methylbutanoic acid

• Inchi： 1S/C27H25FN2O5/c1-15(2)24(26(32)33)30-25(31)16-11-17(28)13-18(12-16)29-27(34)35-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,15,23-24H,14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t24-/m1/s1
• InChI Key： DFAQOQPTPCZNEF-XMMPIXPASA-N
• SMILES： FC1C=C(C=C(C=1)C(N[C@@H](C(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-methylbutanoic acid

Introduction to (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-methylbutanoic Acid (CAS No. 2171285-29-1)

(2R-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-methylbutanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171285-29-1, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications. The intricate structure of this molecule, featuring a chiral center at the 2R position, a fluorenylmethoxycarbonyl (Fmoc) protected amine, and a fluorophenyl moiety, positions it as a versatile building block for drug discovery.

The significance of this compound lies in its potential to serve as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of the Fmoc group not only provides a protected amine that can be selectively deprotected under mild conditions but also introduces a rigid fluorene backbone, which can enhance the stability and bioavailability of the final drug product. Additionally, the fluorine atom in the 5-fluorophenyl group contributes to metabolic stability and can influence binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The structural features of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-methylbutanoic acid align well with current trends in medicinal chemistry. For instance, the incorporation of fluorine atoms has been shown to improve the bioavailability and metabolic stability of drugs, making it an attractive feature for pharmaceutical design. Furthermore, the use of chiral centers to enhance enantiopurity is a critical consideration in drug development, as it can significantly impact the efficacy and safety of therapeutic agents.

The compound's potential applications extend to various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. In oncology research, for example, molecules with similar structural motifs have been explored for their ability to modulate key signaling pathways involved in cancer progression. The fluorenylmethoxycarbonyl group provides a handle for further derivatization, allowing researchers to fine-tune the properties of the compound to target specific cancer-related proteins or enzymes.

Neurological disorders represent another area where this compound shows promise. The ability to cross the blood-brain barrier is crucial for many neurological therapies, and the rigid fluorene core may facilitate this process. Additionally, the fluorine atoms could potentially enhance binding interactions with neurological targets, leading to more effective treatments for conditions such as Alzheimer's disease or Parkinson's disease.

The anti-inflammatory potential of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-methylbutanoic acid is also an area of active investigation. Inflammatory processes are central to many chronic diseases, and compounds that can modulate these processes without significant side effects are highly sought after. The structural complexity of this molecule suggests that it may interact with multiple inflammatory pathways simultaneously, providing a multifaceted approach to treating inflammation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions allows for efficient construction of the complex molecular framework. These methods are essential for producing high-quality intermediates that can be further functionalized into active pharmaceutical ingredients (APIs).

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-3-methylbutanoic acid (CAS No. 2171285-29-1) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further development into novel therapeutic agents. As research in medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.